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Compound of Interest

Compound Name: Diperodon Hydrochloride

Cat. No.: B1359868

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diperodon hydrochloride (CAS 537-12-2) is a local anesthetic agent with a history of clinical
use. This technical guide provides a comprehensive overview of its physicochemical properties,
mechanism of action, pharmacological profile, and known biological activities. The information
is presented to support further research and development efforts involving this compound. All
guantitative data is summarized in structured tables, and detailed experimental methodologies
are provided for key assays. Furthermore, signaling pathways and experimental workflows are
visualized using Graphviz diagrams to facilitate a deeper understanding of the compound's
interactions and applications.

Physicochemical Properties

Diperodon hydrochloride is the hydrochloride salt of Diperodon, a phenylcarbamic acid ester.
[1] Its key physicochemical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 537-12-2 [1]

Molecular Formula C22H28CIN304 [1]

Molecular Weight 433.93 g/mol [1]

Melting Point 193-201 °C

Slightly soluble in water;
Soluble in alcohol; Slightly
Solubility soluble in acetone and ethyl

acetate; Insoluble in benzene

or ether.
pKa (acidic) 10.95, 11.67 [1]
pKa (basic) 6.64 [1]

Mechanism of Action
Local Anesthetic Activity: Sodium Channel Blockade

The primary mechanism of action for Diperodon hydrochloride as a local anesthetic is the
blockade of voltage-gated sodium channels in nerve cell membranes.[1] By inhibiting the influx
of sodium ions, Diperodon hydrochloride prevents the depolarization of the neuronal
membrane and the subsequent propagation of action potentials, leading to a reversible block of
nerve conduction and a loss of sensation.[1]

The molecular target has been identified as the sodium channel alpha subunits in the brain,
with a reported half-maximal inhibitory concentration (IC50) that indicates its potency.[1]

Parameter Value Target Reference(s)

Sodium channel alpha
IC50 5.89 (-log[M]) ] ] [1]
subunits (brain)
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Figure 1: Mechanism of local anesthesia by Diperodon hydrochloride.

Antiviral Activity: GPCR Antagonism

Diperodon hydrochloride has been identified as an inhibitor of Ebola virus (EBOV) and
Marburg virus (MARYV). This antiviral activity is attributed to its function as a G protein-coupled
receptor (GPCR) antagonist. By blocking the GPCRs that these viruses utilize for entry into
host cells, Diperodon hydrochloride can prevent infection. The specific GPCR target and the
downstream signaling cascade are areas for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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